Cas no 1018127-41-7 (3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core with cyclopropyl, methyl, and phenyl substituents. Its structural complexity offers versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for designing biologically active molecules. The carboxylic acid moiety enhances solubility and provides a functional handle for further derivatization. The cyclopropyl group may contribute to metabolic stability, while the phenyl and methyl substituents can influence binding affinity and selectivity. This compound is of interest in the development of kinase inhibitors or other therapeutic agents due to its rigid, polycyclic framework. Its well-defined structure facilitates precise modifications for structure-activity relationship studies.
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid structure
1018127-41-7 structure
Product name:3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
CAS No:1018127-41-7
MF:C17H15N3O2
MW:293.319903612137
MDL:MFCD09834255
CID:3159339
PubChem ID:25248176

3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic aci d
    • 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
    • 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
    • 3-Cyclopropyl-6-methyl-1-phenyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • 1018127-41-7
    • EN300-231830
    • TQB12741
    • STK352771
    • AKOS000263603
    • 3-cyclopropyl-6-methyl-1-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
    • CS-0241195
    • 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • MDL: MFCD09834255
    • Inchi: InChI=1S/C17H15N3O2/c1-10-9-13(17(21)22)14-15(11-7-8-11)19-20(16(14)18-10)12-5-3-2-4-6-12/h2-6,9,11H,7-8H2,1H3,(H,21,22)
    • InChI Key: HVYMFRFJECULBQ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C2C(=NN(C3=CC=CC=C3)C2=N1)C4CC4)C(=O)O

Computed Properties

  • Exact Mass: 293.116426730Da
  • Monoisotopic Mass: 293.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68Ų
  • XLogP3: 3

3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-231830-5.0g
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
5.0g
$1869.0 2024-06-20
Chemenu
CM272222-10g
3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95+%
10g
$893 2021-08-18
Enamine
EN300-231830-1.0g
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
1.0g
$624.0 2024-06-20
Enamine
EN300-231830-1g
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
1g
$624.0 2023-09-15
1PlusChem
1P00JG6J-5g
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
5g
$2372.00 2023-12-27
A2B Chem LLC
AJ06635-250mg
3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
250mg
$564.00 2024-04-20
A2B Chem LLC
AJ06635-500mg
3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
500mg
$772.00 2024-04-20
Enamine
EN300-231830-0.5g
3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%
0.5g
$486.0 2024-06-20
Chemenu
CM272222-5g
3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95+%
5g
$538 2021-08-18
Chemenu
CM272222-1g
3-Cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1018127-41-7 95%+
1g
$211 2023-02-19

Additional information on 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Exploring the Versatile Applications of 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1018127-41-7)

In the ever-evolving field of pharmaceutical and chemical research, 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1018127-41-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo[3,4-b]pyridine core, offers a wide range of potential applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and promising biological activities.

The molecular structure of 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid combines several pharmacophoric elements that make it particularly valuable in medicinal chemistry. The presence of the cyclopropyl group enhances metabolic stability, while the carboxylic acid moiety provides opportunities for further derivatization. These features have led to growing interest in this compound as a potential scaffold for developing novel therapeutic agents, especially in areas such as kinase inhibition and anti-inflammatory applications.

Recent studies have highlighted the potential of pyrazolo[3,4-b]pyridine derivatives in addressing current challenges in drug development. The 3-cyclopropyl-6-methyl-1-phenyl variant, in particular, has shown promising results in preliminary screening assays. Its balanced lipophilicity, achieved through the combination of aromatic and aliphatic components, makes it an attractive candidate for optimization in lead compound development programs. Pharmaceutical companies are actively investigating this chemical space to identify new treatments for various health conditions.

The synthesis of 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions to construct the heterocyclic core, followed by selective functionalization at the 4-position. These methodologies align with current trends in green chemistry and sustainable synthesis, addressing growing concerns about environmental impact in chemical manufacturing.

Beyond pharmaceutical applications, 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has shown potential in materials science. Its conjugated π-system and ability to form stable metal complexes make it interesting for developing organic electronic materials and luminescent compounds. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and other advanced materials, responding to the increasing demand for high-performance organic semiconductors.

The analytical characterization of CAS 1018127-41-7 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structural integrity and purity of the compound, which is crucial for both research and potential commercial applications. Recent advancements in analytical technologies have enabled more detailed studies of this molecule's physicochemical properties and interactions.

Market trends indicate growing interest in pyrazolo[3,4-b]pyridine-based compounds, with 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid representing an important member of this class. The compound's commercial availability has increased in recent years, reflecting its rising importance in chemical research. Suppliers are now offering various derivatives and analogs to meet the diverse needs of the scientific community.

Future research directions for 3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid may include exploration of its biological targets, optimization of its physicochemical properties, and development of more efficient synthetic routes. The compound's versatility ensures it will remain relevant in addressing current scientific challenges, from drug discovery to advanced materials development. As the understanding of its properties deepens, new applications are likely to emerge in various scientific and industrial domains.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1018127-41-7)3-cyclopropyl-6-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
A1096393
Purity:99%/99%
Quantity:1g/5g
Price ($):173.0/518.0